Cas no 354-08-5 (Bromodifluoroacetic acid)

Bromodifluoroacetic acid Properties

Names and Identifiers

• Bromodifluoroacetic acid
• Difluorobromoacetic acid
• 2-bromo-2,2-difluoroacetic acid
• 2-bromo-2,2-difluoroacetate
• Bromdifluoressigsaeure
• bromo-difluoro-acetic acid
• Difluor-brom-essigsaeure
• AKOS009158673
• 354-08-5
• Acetic acid,2-bromo-2,2-difluoro-
• A822778
• bromo(difluoro)acetic acid
• C2HBrF2O2
• Z328621122
• DTXSID20378334
• EN300-31561
• AMY6892
• SCHEMBL321451
• Q27460381
• BROMODIFLUOROACETICACID
• FS-4424
• AT18902
• CS-0121135
• MFCD02183519
• Acetic acid, bromodifluoro-
• FT-0632021
• DB-022976
• BBL101808
• SY013663
• STL555605
• +Expand

• MDL： MFCD02183519
• InChIKey： LZCMQBRCQWOSHZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C2HBrF2O2/c3-2(4,5)1(6)7/h(H,6,7)
• SMILES： C(=O)(C(Br)(F)F)O

Computed Properties

• Exact Mass: 173.9128g/mol
• Surface Charge: 0
• XLogP3: 1.3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 173.9128g/mol
• Monoisotopic Mass: 173.9128g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 7
• Complexity: 91.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.05870
• PSA: 37.30000
• Refractive Index: 1.433
• Boiling Point: 145-160℃(lit.)
• Melting Point: 40
• Flash Point: 36.8 ºC
• Density: 2.178

Bromodifluoroacetic acid Security Information

• Dangerous goods sign： C
• Hazard Statement： Corrosive
• HazardClass：CORROSIVE

Bromodifluoroacetic acid Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%